Cas no 74420-16-9 (1H-Pyrrolo[2,3-b]pyridine-3-carboxamide)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-3-carboxamide
• CAS No: 74420-16-9
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD11054202
• CID: 556489
• PubChem ID: 12646035
• Update Time: 2025-05-24

1H-Pyrrolo[2,3-b]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-carboxamide
• 1H-pyrrolo[2,3-b]pyridin-3-carboxylic amide
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxamide(9CI)
• 1H-pyrrolo<2,3-b>pyridine-3-carboxamide
• 74420-16-9
• TS-02146
• AKOS022177750
• ZCA42016
• AB63076
• DTXSID50505535
• EN300-74839
• CQZYCDBHEULOFD-UHFFFAOYSA-N
• 7-azaindole-3-carboxamide
• SCHEMBL586850
• A865901
• 1H-Pyrrolo[2,3-b]pyridin-3-carboxylic acid amide
• G41176

• MDL： MFCD11054202
• Inchi： 1S/C8H7N3O/c9-7(12)6-4-11-8-5(6)2-1-3-10-8/h1-4H,(H2,9,12)(H,10,11)
• InChI Key： CQZYCDBHEULOFD-UHFFFAOYSA-N
• SMILES： O=C(C1=CNC2C1=CC=CN=2)N

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.416
• Refractive Index: 1.733
• PSA: 71.77000
• LogP: 1.36210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo[2,3-b]pyridine-3-carboxamide

1H-Pyrrolo[2,3-b]pyridine-3-carboxamide: A Comprehensive Overview

1H-Pyrrolo[2,3-b]pyridine-3-carboxamide, also known by its CAS number CAS No. 74420-16-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and potential applications in drug discovery, optoelectronics, and catalysis. The structure of 1H-Pyrrolo[2,3-b]pyridine-3-carboxamide consists of a pyrrolopyridine core with a carboxamide group attached at the 3-position, making it a versatile platform for further functionalization and exploration.

The synthesis of 1H-Pyrrolo[2,3-b]pyridine-3-carboxamide typically involves multi-step organic reactions, including cyclization and amide formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocyclic compounds. For instance, the use of transition metal catalysts, such as palladium or copper complexes, has significantly improved the yield and purity of these compounds. The development of green chemistry approaches has also contributed to the sustainable production of CAS No. 74420-16-9, aligning with global efforts to reduce environmental impact in chemical manufacturing.

The electronic properties of 1H-Pyrrolo[2,3-b]pyridine-3-carboxamide make it an attractive candidate for applications in optoelectronic devices. Research has shown that the compound exhibits strong fluorescence under UV light, which suggests its potential use in light-emitting diodes (LEDs) and sensors. Furthermore, the incorporation of this compound into polymer matrices has been explored for creating advanced materials with tailored optical properties. These findings highlight the importance of understanding the photophysical behavior of CAS No. 74420-16-9 in diverse material systems.

In the field of drug discovery, 1H-Pyrrolo[2,3-b]pyridine-3-carboxamide has been investigated as a potential lead compound for therapeutic agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have focused on modifying the carboxamide group to enhance bioavailability and selectivity. For example, researchers have explored the substitution of hydrogen atoms with electron-withdrawing or donating groups to modulate the compound's pharmacokinetic properties. These modifications have shown promising results in preclinical models, paving the way for further exploration in clinical settings.

The study of CAS No. 74420-16-9 has also extended into the realm of catalysis. The heterocyclic core of this compound provides a rigid framework that can stabilize transition metal catalysts during reactions. Recent reports have demonstrated its effectiveness as a ligand in asymmetric catalysis, enabling the synthesis of enantioselective products with high efficiency. This application underscores the versatility of 1H-Pyrrolo[2,3-b]pyridine-3-carboxamide in facilitating complex chemical transformations.

In conclusion, 1H-Pyrrolo[2,3-b]pyridine-3-carboxamide (CAS No. 74420-16-9) is a multifaceted compound with applications spanning organic chemistry, materials science, and pharmacology. Its unique structure and electronic properties make it an invaluable tool for researchers across various disciplines. As advancements in synthetic methods and material characterization continue to evolve, the potential for new discoveries and applications associated with this compound remains vast.